Cas no 2034153-24-5 (3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride)

• Product Name: 3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride
• CAS No: 2034153-24-5
• MF: C₉H₁₃Cl₂N₅O
• MW: 278.138418912888
• CID: 5720975
• PubChem ID: 119106434
• Update Time: 2025-10-29

3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2034153-24-5
• AKOS026700306
• F2167-3834
• 7-(azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine;dihydrochloride
• 7-(azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine dihydrochloride
• 3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine dihydrochloride
• 3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride

• Inchi： 1S/C9H11N5O.2ClH/c1-6-2-8(15-7-3-10-4-7)14-9(13-6)11-5-12-14;;/h2,5,7,10H,3-4H2,1H3;2*1H
• InChI Key： VKBIGXIXJNCRDG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1=CC(C)=NC2=NC=NN12)C1CNC1

Computed Properties

• Exact Mass: 277.0497154g/mol
• Monoisotopic Mass: 277.0497154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Additional information on 3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride

Introduction to 3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride (CAS No. 2034153-24-5)

3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, exhibiting remarkable potential in the development of novel therapeutic agents. This compound, identified by its CAS number 2034153-24-5, has garnered attention due to its unique structural properties and biological activities. The molecule incorporates a complex heterocyclic framework, which includes a 5-methyl-1,2,4triazolo1,5-apyrimidin moiety linked to an azetidine ring through an oxygen atom. This structural arrangement not only contributes to its distinct chemical characteristics but also opens up diverse possibilities for its application in medicinal chemistry.

The pharmacological relevance of 3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride stems from its ability to interact with various biological targets. Recent studies have highlighted its potential as a modulator of enzyme activity and receptor binding. Specifically, the compound has been investigated for its interactions with kinases and other signaling proteins that play crucial roles in cellular processes such as proliferation and apoptosis. The presence of the 5-methyl group in the triazoloapyrimidine core is particularly noteworthy, as it can influence the compound's solubility and metabolic stability, factors that are critical for its therapeutic efficacy.

In vitro studies have demonstrated that 3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride exhibits inhibitory effects on several key enzymes implicated in diseases such as cancer and inflammation. For instance, preliminary research indicates that it may interfere with the activity of Janus kinases (JAKs), which are involved in cytokine signaling pathways. The compound's ability to modulate these pathways suggests its potential utility in treating autoimmune disorders and chronic inflammatory conditions. Furthermore, its interaction with other enzymes like cyclin-dependent kinases (CDKs) has been explored, indicating a possible role in cancer chemoprevention.

The synthesis of 3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the triazoloapyrimidine core through cyclocondensation reactions followed by functionalization with the azetidine ring. The introduction of the hydrochloride salt enhances the compound's stability and bioavailability, making it more suitable for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the intermediate and final products.

The biological activity of 3-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}oxy)azetidine dihydrochloride has been further explored through structure-based drug design approaches. Computational modeling techniques have been utilized to predict how the compound interacts with its target proteins at the atomic level. These studies have provided valuable insights into the binding affinity and specificity of the molecule, guiding efforts to optimize its pharmacological properties. Additionally, molecular dynamics simulations have been employed to understand the dynamic behavior of the compound within biological systems.

Preclinical studies have begun to evaluate the safety and efficacy of 3-(5-methyl-1,2,4)_Azeto_Azine dihydrochloride (CAS No. 2034153-24-5) in animal models. Initial findings suggest that it exhibits moderate toxicity at higher doses but demonstrates acceptable safety profiles at therapeutic concentrations. Pharmacokinetic studies have revealed that the compound has a reasonable bioavailability and undergoes extensive metabolism in vivo. These findings are crucial for determining appropriate dosing regimens and predicting potential drug-drug interactions.

The future development of 3-(5-methyl-1,2,4